Cas no 651021-71-5 (Phenol, 2-[5-(3-bromophenyl)-3-isoxazolyl]-4-methyl-)

Phenol, 2-[5-(3-bromophenyl)-3-isoxazolyl]-4-methyl- structure
651021-71-5 structure
Product Name:Phenol, 2-[5-(3-bromophenyl)-3-isoxazolyl]-4-methyl-
CAS No:651021-71-5
MF:C16H12BrNO2
MW:330.175983428955
CID:407910
PubChem ID:403647
Update Time:2025-04-19

Phenol, 2-[5-(3-bromophenyl)-3-isoxazolyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 2-[5-(3-bromophenyl)-3-isoxazolyl]-4-methyl-
    • 6-[5-(3-bromophenyl)-1,2-oxazol-3-ylidene]-4-methylcyclohexa-2,4-dien-1-one
    • DTXSID00420224
    • NCI60_040899
    • 651021-71-5
    • CHEMBL1979533
    • NSC718715
    • NSC-718715
    • Inchi: 1S/C16H12BrNO2/c1-10-5-6-15(19)13(7-10)14-9-16(20-18-14)11-3-2-4-12(17)8-11/h2-9,19H,1H3
    • InChI Key: CTVJQAGJMUYAOF-UHFFFAOYSA-N
    • SMILES: BrC1=CC=CC(=C1)C1=CC(C2C(=CC=C(C)C=2)O)=NO1

Computed Properties

  • Exact Mass: 329.00516
  • Monoisotopic Mass: 329.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 46.3Ų

Experimental Properties

  • PSA: 46.26
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent